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Compound of Interest
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Cat. No.: B13838377 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of the

insecticide Fenoxycarb, participation in proficiency testing (PT) schemes is a crucial element of

quality assurance. These schemes provide an objective assessment of a laboratory's analytical

performance and the reliability of its data. This guide offers a comparative overview of

prominent proficiency testing schemes available for Fenoxycarb analysis, supported by

available data and detailed experimental protocols.

Proficiency testing is a cornerstone of laboratory quality management, offering a means to

monitor and improve the accuracy and comparability of analytical results.[1][2] For the analysis

of pesticide residues like Fenoxycarb, which is subject to regulatory limits in food and

environmental samples, demonstrating analytical competence through PT schemes is often a

mandatory requirement for accreditation and regulatory compliance.[2]

Overview of Major Proficiency Testing Scheme
Providers
Several internationally recognized organizations provide proficiency testing schemes that

include Fenoxycarb in their scope of multi-residue pesticide analysis. The most prominent

among these are the European Union Reference Laboratories (EURLs), FAPAS (a service from

Fera Science Ltd.), and TestQual.

These organizations are typically accredited to ISO/IEC 17043, which specifies the general

requirements for the competence of PT providers.[2] Their programs involve the distribution of

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13838377?utm_src=pdf-interest
https://www.eurl-pesticides.eu/userfiles/file/EurlFV/SC05/FinalReport_EUPT_SC05.pdf
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/EUPT-SRM19_FinalReport.pdf
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/EUPT-SRM19_FinalReport.pdf
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/EUPT-SRM19_FinalReport.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13838377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


test materials (samples) with known, but undisclosed, concentrations of analytes to

participating laboratories. The laboratories analyze the samples and report their results, which

are then statistically evaluated against the assigned value.

Comparison of Proficiency Testing Schemes for
Fenoxycarb
While a direct head-to-head comparison of performance is challenging due to the confidential

nature of individual laboratory results, an analysis of the final reports from these schemes can

provide valuable insights into their design and the overall performance of participating

laboratories for specific analytes like Fenoxycarb.

For this guide, we have analyzed publicly available data from the European Union Proficiency

Test for Pesticide Residues in Fruits and Vegetables (EUPT-FV). The following table

summarizes the performance data for Fenoxycarb from a recent EUPT-FV report.

Parameter EUPT-FV-21 (Spinach) EUPT-FV-22 (Cucumber)

Assigned Value (mg/kg) 0.086 0.063

Number of Participants 168 170

Number of Results 160 163

Uncertainty u(x) (mg/kg) 0.003 0.002

Robust Standard Deviation s*

(mg/kg)
0.016 0.012

Robust CV (%) 18.6 19.0

Percentage of Acceptable z-

scores (
z ≤ 2)

Percentage of Questionable z-

scores (2 <
z < 3)

Percentage of Unacceptable z-

scores (
z ≥ 3)
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Data extracted from the EURL-FV Final Reports for EUPT-FV-21 and EUPT-FV-22.

The data indicates a high level of performance among participating laboratories for the analysis

of Fenoxycarb in both spinach and cucumber matrices, with over 93% of results falling within

the acceptable z-score range. The robust coefficient of variation (CV) of around 19% in both

schemes suggests a good consensus among the laboratories' results.

Experimental Protocols for Fenoxycarb Analysis
The successful analysis of Fenoxycarb in proficiency testing schemes relies on robust and

validated analytical methods. The most commonly employed techniques are based on the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method,

followed by chromatographic separation and detection using mass spectrometry (LC-MS/MS or

GC-MS/MS).

Below are detailed experimental protocols for the determination of Fenoxycarb in fruit and

vegetable matrices, based on established methodologies.

Sample Preparation: Modified QuEChERS Method
This protocol is suitable for a wide range of fruits and vegetables.

Homogenization: Homogenize a representative portion of the sample. For samples with low

water content, add a small amount of purified water before homogenization.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add internal standards if required.

Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g

disodium hydrogen citrate sesquihydrate).

Shake vigorously for 1 minute.
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Centrifuge at ≥ 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the supernatant (acetonitrile extract).

Transfer it to a 2 mL d-SPE tube containing a sorbent mixture (e.g., 150 mg MgSO₄, 50

mg PSA, 50 mg C18).

Shake for 30 seconds.

Centrifuge at high speed for 2 minutes.

Final Extract:

Take the supernatant and filter it through a 0.22 µm filter into an autosampler vial.

The extract is now ready for LC-MS/MS or GC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS
Liquid chromatography coupled with tandem mass spectrometry is a highly sensitive and

selective technique for the determination of Fenoxycarb.

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A reversed-phase column, such as a C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small

amount of an additive like formic acid or ammonium formate to improve ionization.

Example Gradient:

Start at 10% organic phase, ramp up to 95% over 10 minutes, hold for 2 minutes, and

then return to initial conditions for equilibration.

Flow Rate: Typically 0.2-0.4 mL/min.
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Injection Volume: 1-10 µL.

MS/MS System: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray ionization (ESI) in positive mode.

MRM Transitions: At least two multiple reaction monitoring (MRM) transitions should be

monitored for confirmation and quantification.

Example Transitions for Fenoxycarb:

Precursor Ion (m/z): 302.1

Product Ion 1 (Quantifier, m/z): 116.1

Product Ion 2 (Qualifier, m/z): 88.0

Logical Workflow and Signaling Pathways
The following diagrams illustrate the typical workflow of a proficiency testing scheme and the

logical relationship between the key steps in the analytical process.
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Figure 1: Workflow of a Proficiency Testing Scheme.
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Figure 2: Analytical Workflow for Fenoxycarb Analysis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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